N-(2,5-dimethylphenyl)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(2,5-dimethylphenyl)-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C20H24N2O3S/c1-15-6-7-16(2)19(14-15)21-20(23)17-8-10-18(11-9-17)26(24,25)22-12-4-3-5-13-22/h6-11,14H,3-5,12-13H2,1-2H3,(H,21,23)
• InChI Key: XGKWCSIWYLXTQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol
• CAS No.: 392289-91-7

Description

N-(2,5-dimethylphenyl)-4-(piperidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C20H24N2O3S and its molecular weight is 372.48. The purity is usually 95%.
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Scientific Research Applications

Virtual Screening and Synthesis for Breast Cancer Treatment

Virtual Screening Targeting uPAR : A study involved virtual screening targeting the urokinase receptor (uPAR), leading to the synthesis and pharmacokinetic characterization of compounds with potential for treating breast tumor metastasis. One compound demonstrated a reduction in tumor volumes and metastasis in mice models, suggesting a promising start for next-generation compounds in breast cancer treatment (Wang et al., 2011).

Development of Antimyotonic Agents

Constrained Analogues of Tocainide : Research into conformationally restricted analogues of tocainide showed the development of potent skeletal muscle sodium channel blockers. These compounds displayed a significant increase in potency compared to tocainide, indicating their potential as antimyotonic agents (Catalano et al., 2008).

Cannabinoid Receptor Antagonism

Molecular Interaction with CB1 Receptor : A study focusing on the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide revealed its potent and selective antagonism for the CB1 cannabinoid receptor. This research provides insights into the molecular interaction and the potential for developing CB1 receptor antagonists (Shim et al., 2002).

Adjuvant Activity Enhancement

Small Molecule Calcium Channel Activator : A compound was identified that acts as a co-adjuvant with lipopolysaccharide (LPS) to increase murine antigen-specific antibody responses. This molecule enhances immune responses by elevating intracellular Ca2+ levels, indicating a novel approach for adjuvant development (Saito et al., 2022).

Herbicide Development

Herbicidal Activity of Benzamides : Research into N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide, a representative of a new group of benzamides, showed herbicidal activity on annual and perennial grasses, highlighting its potential utility in agriculture (Viste et al., 1970).